![molecular formula C23H20FN3O3S B2392768 N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide CAS No. 1260632-90-3](/img/no-structure.png)
N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H20FN3O3S and its molecular weight is 437.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radiosynthesis for Imaging Applications
Compounds within the thieno[3,2-d]pyrimidine class have been explored for their utility in radiolabeling and imaging. For example, derivatives have been synthesized for selective imaging of the translocator protein (18 kDa) with positron emission tomography (PET), indicating their potential in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).
Antitumor and Herbicidal Activities
Research into thieno[3,2-d]pyrimidine derivatives has also uncovered their potential in antitumor and herbicidal activities. Some compounds have shown selective anti-tumor activities, suggesting a role in cancer treatment research (Xiong Jing, 2011). Additionally, novel derivatives have been found to possess herbicidal activities against dicotyledonous weeds, highlighting their potential in agricultural research (Daoxin Wu et al., 2011).
Dual Inhibition of Enzymes for Antitumor Agents
Further studies have explored the synthesis of thieno[2,3-d]pyrimidines as dual inhibitors of thymidylate synthase and dihydrofolate reductase, presenting them as potential antitumor agents. These compounds have shown excellent inhibitory activity against tumor cells, underlining their importance in the development of new cancer therapies (Gangjee et al., 2009).
Molecular Docking and Anticancer Drug Design
Thieno[3,2-d]pyrimidine derivatives have also been used in molecular docking studies to evaluate their potential as anticancer drugs. These studies involve synthesizing and characterizing compounds for their ability to target specific receptors, contributing to the drug discovery process (Gopal Sharma et al., 2018).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide involves the condensation of 4-ethylphenylhydrazine with 3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidine-1(2H)-acetic acid followed by cyclization and acetylation.", "Starting Materials": [ "4-ethylphenylhydrazine", "3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidine-1(2H)-acetic acid", "Acetic anhydride", "Sodium acetate", "Ethanol" ], "Reaction": [ "Step 1: 4-ethylphenylhydrazine is reacted with 3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidine-1(2H)-acetic acid in ethanol to form N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetohydrazide.", "Step 2: The product from step 1 is cyclized by heating with acetic anhydride and sodium acetate to form N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one.", "Step 3: The product from step 2 is acetylated with acetic anhydride to form the final product, N-(4-ethylphenyl)-2-(3-(4-fluoro-3-methylphenyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide." ] } | |
1260632-90-3 | |
Molecular Formula |
C23H20FN3O3S |
Molecular Weight |
437.49 |
IUPAC Name |
N-(4-ethylphenyl)-2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide |
InChI |
InChI=1S/C23H20FN3O3S/c1-3-15-4-6-16(7-5-15)25-20(28)13-26-19-10-11-31-21(19)22(29)27(23(26)30)17-8-9-18(24)14(2)12-17/h4-12H,3,13H2,1-2H3,(H,25,28) |
InChI Key |
DFJWZZLXJADZAP-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)C4=CC(=C(C=C4)F)C)SC=C3 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.